
"N-(2,4-Dichlorobenzoyl)glycine" molecular
structure and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(2,4-Dichlorobenzoyl)glycine

Cat. No.: B184510 Get Quote

N-(2,4-Dichlorobenzoyl)glycine: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of N-(2,4-Dichlorobenzoyl)glycine, a

molecule of interest in synthetic chemistry and potentially in drug discovery. This document

outlines its molecular structure, physicochemical properties, and a plausible experimental

protocol for its synthesis, based on established chemical principles.

Molecular Structure and Properties
N-(2,4-Dichlorobenzoyl)glycine is a derivative of glycine, the simplest proteinogenic amino

acid, where the amino group is acylated with a 2,4-dichlorobenzoyl group. The molecular

structure consists of a glycine backbone linked via an amide bond to a 2,4-dichlorophenyl ring.

Molecular Formula: C₉H₇Cl₂NO₃

Molecular Weight: 248.06 g/mol

The structure combines the flexibility of the glycine moiety with the rigid, electron-withdrawing

nature of the dichlorinated aromatic ring, suggesting potential for specific binding interactions in

a biological context.
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Physicochemical Data Summary
For comparative purposes, the following table summarizes key physicochemical properties of

N-(2,4-Dichlorobenzoyl)glycine and a structurally related isomer, N-(2,5-

Dichlorobenzoyl)glycine.

Property
N-(2,4-
Dichlorobenzoyl)glycine
(Predicted)

N-(2,5-
Dichlorobenzoyl)glycine

Molecular Formula C₉H₇Cl₂NO₃ C₉H₇Cl₂NO₃

Molecular Weight 248.06 g/mol 248.063 g/mol

IUPAC Name

2-[(2,4-

dichlorobenzoyl)amino]acetic

acid

2-[(2,5-

dichlorobenzoyl)amino]acetic

acid

Synthesis Protocol
While a specific, peer-reviewed synthesis protocol for N-(2,4-Dichlorobenzoyl)glycine is not

readily available in the searched literature, a standard and reliable method can be proposed

based on the Schotten-Baumann reaction. This well-established method is widely used for the

acylation of amines. The synthesis involves the reaction of glycine with 2,4-dichlorobenzoyl

chloride in a basic aqueous medium.

Experimental Workflow
The logical workflow for the synthesis of N-(2,4-Dichlorobenzoyl)glycine is depicted below.
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Synthesis Workflow for N-(2,4-Dichlorobenzoyl)glycine

Glycine
2,4-Dichlorobenzoyl Chloride
Sodium Hydroxide Solution

Reaction under
Schotten-Baumann conditions
(e.g., 0-5 °C, vigorous stirring)

Acidification
(e.g., with HCl to pH ~2)

Precipitation of
N-(2,4-Dichlorobenzoyl)glycine

Isolation of Product
(Filtration)

Purification
(Recrystallization, e.g., from Ethanol/Water)

Product Characterization
(e.g., NMR, IR, Mass Spectrometry)

Click to download full resolution via product page

Caption: Synthesis workflow for N-(2,4-Dichlorobenzoyl)glycine.
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Detailed Methodology
Materials:

Glycine

2,4-Dichlorobenzoyl chloride

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl), concentrated

Ethanol

Deionized water

Ice

Procedure:

Preparation of Glycine Solution: Dissolve glycine (1.0 equivalent) in a 10% aqueous solution

of sodium hydroxide (2.5 equivalents) in a flask equipped with a magnetic stirrer. Cool the

flask in an ice bath to 0-5 °C.

Acylation: While vigorously stirring the cooled glycine solution, add 2,4-dichlorobenzoyl

chloride (1.1 equivalents) dropwise, ensuring the temperature remains below 5 °C. The

addition of 2,4-dichlorobenzoyl chloride can be done concurrently with a separate, dropwise

addition of a 10% sodium hydroxide solution to maintain a basic pH.

Reaction Completion: After the addition is complete, continue stirring the reaction mixture in

the ice bath for an additional hour, followed by stirring at room temperature for 2-3 hours.

Acidification and Precipitation: Cool the reaction mixture again in an ice bath and acidify by

slowly adding concentrated hydrochloric acid until the pH reaches approximately 2. A white

precipitate of N-(2,4-Dichlorobenzoyl)glycine should form.

Isolation: Collect the precipitate by vacuum filtration and wash the filter cake with cold

deionized water to remove any inorganic salts.
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Purification: Recrystallize the crude product from a suitable solvent system, such as an

ethanol/water mixture, to yield pure N-(2,4-Dichlorobenzoyl)glycine.

Drying and Characterization: Dry the purified product under vacuum. The structure and purity

of the final compound should be confirmed by analytical techniques such as ¹H NMR, ¹³C

NMR, IR spectroscopy, and mass spectrometry.

Signaling Pathways and Biological Activity
Currently, there is no specific information available in the public domain detailing the signaling

pathways or established biological activities of N-(2,4-Dichlorobenzoyl)glycine. Researchers

investigating this molecule would need to conduct initial screenings and in-vitro or in-vivo

studies to determine its pharmacological profile. The structural similarity to other N-acylated

glycine derivatives suggests potential applications in areas such as enzyme inhibition or as a

building block for more complex bioactive molecules.

The logical relationship for investigating the biological activity of a novel compound like N-(2,4-
Dichlorobenzoyl)glycine is outlined in the following diagram.
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Investigative Pathway for a Novel Compound

N-(2,4-Dichlorobenzoyl)glycine

In-vitro Assays
(e.g., Enzyme inhibition, Receptor binding)

Cell-based Assays
(e.g., Cytotoxicity, Reporter gene assays)

In-vivo Models
(e.g., Animal models of disease)

ADME/Tox Profiling

Lead Optimization
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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